Cas no 130562-13-9 (3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-)

• Product Name: 3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-
• CAS No: 130562-13-9
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 1226508
• Update Time: 2024-08-05

3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-

• Inchi： 1S/C12H9N3OS/c1-9-8-15(16)6-4-11(9)17-12-10(7-13)3-2-5-14-12/h2-6,8H,1H3
• InChI Key： AXPKRGATDMEAKN-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=[N+]([O-])C=C2C)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 243.04677

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 467.9±45.0 °C(Predicted)
• PSA: 63.62
• pka: 0.22±0.10(Predicted)